molecular formula C8H8N2 B8798361 2,6-Dimethylnicotinonitrile

2,6-Dimethylnicotinonitrile

Cat. No.: B8798361
M. Wt: 132.16 g/mol
InChI Key: QGXZAZZCEUKMGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dimethylnicotinonitrile is a useful research compound. Its molecular formula is C8H8N2 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8N2

Molecular Weight

132.16 g/mol

IUPAC Name

2,6-dimethylpyridine-3-carbonitrile

InChI

InChI=1S/C8H8N2/c1-6-3-4-8(5-9)7(2)10-6/h3-4H,1-2H3

InChI Key

QGXZAZZCEUKMGZ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1)C#N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 100 mL round bottom flask equipped with a condenser was charged with 2-Chloro-6-methyl-nicotinonitrile (1 g, 6.55 mmol), MeB(OH)2 (216 mg, 7.22 mmol), K2CO3 (1.36 g, 19.67 mmol), and dioxane (33 mL), followed by Pd(PPh3)4 (758 mg, 0.66 mmol) under argon. The mixture was heated to reflux for 48 hours, and then cooled down to RT. The resulting mixture was concentrated in vacuo, treated with 1N HCl (150 mL), and extracted with EtOAc (100 mL), Et2O (50 mL). The aqueous layer was basified with 50% NaOH until PH=10, and then extracted with EtOAC (100 mL) three times. The combined organic layer was dried over MgSO4, filtered, and concentrated in vacuo. The crude residue was purified by silica gel chromatography (5-10% EtOAC/Hexane) to give F2A as a light yellow solid (440 mg). HPLC retention time=0.766 min./condition A, M+=133.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
216 mg
Type
reactant
Reaction Step One
Name
Quantity
1.36 g
Type
reactant
Reaction Step One
Quantity
33 mL
Type
solvent
Reaction Step One
Quantity
758 mg
Type
catalyst
Reaction Step Two

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